
A Technical Guide to the Toxicological Effects of
Janthitrems in Livestock

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Janthitrem F

Cat. No.: B1672789 Get Quote

Executive Summary
Janthitrems are tremorgenic mycotoxins belonging to the indole-diterpenoid class of alkaloids.

Initially isolated from the fungus Penicillium janthinellum, they are also produced by novel

ryegrass endophytes like Epichloë festucae var. lolii strain AR37, which produces related

compounds known as epoxy-janthitrems.[1][2][3][4][5][6] These toxins are a significant concern

in pastoral agriculture, primarily in regions like New Zealand and Australia, where they are

associated with the neurological syndrome in livestock known as "ryegrass staggers".[7] This

condition is characterized by muscle tremors, ataxia, and incoordination, which can lead to

significant production losses and animal welfare issues.[7][8][9] This technical guide provides a

comprehensive overview of the toxicological profile of janthitrems, detailing their mechanism of

action, summarizing quantitative toxicity data, outlining key experimental protocols, and

illustrating the underlying biological and experimental processes.

Introduction to Janthitrems
Janthitrems are complex indole-diterpenoid alkaloids. The first members of this family,

janthitrems A, B, and C, were identified from Penicillium janthinellum isolates found on ryegrass

pastures where sheep were experiencing staggers.[1][2][3][5] More recently, a group of related

compounds, the epoxy-janthitrems, have been identified in perennial ryegrass infected with the

novel endophyte strain AR37.[4][10] This endophyte was developed to provide insect

resistance without producing the highly potent tremorgen lolitrem B.[4] While epoxy-janthitrems

are significantly less potent than lolitrem B, they can still induce ryegrass staggers, particularly

at high concentrations in pasture.[4][7]
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Chemical Structures and Analogs
Several janthitrem analogs have been identified, with epoxy-janthitrem I being the major

compound produced by AR37 endophytes.[11] The presence of an 11,12-epoxy group is

believed to be important for the tremorgenic activity of these compounds.[12]

Table 1: Key Janthitrem Analogs and Their Sources

Toxin Name
Molecular Weight
(Da)

Primary Fungal
Source

Key Reference(s)

Janthitrem A 601
Penicillium
janthinellum

[1][2][3][5]

Janthitrem B 585
Penicillium

janthinellum
[1][2][3][5]

Janthitrem C 569
Penicillium

janthinellum
[1][2][3][5]

| Epoxy-janthitrems | Variable | Epichloë festucae (e.g., strain AR37) |[4][10] |

Mechanism of Action and Signaling Pathway
The primary neurotoxic effect of janthitrems, like the related lolitrem B, is the inhibition of large-

conductance calcium-activated potassium channels (BK channels).[7][13] These channels are

crucial for regulating neuronal excitability by contributing to the afterhyperpolarization phase of

an action potential.

BK Channel Function: In a normal physiological state, the influx of Ca²⁺ during an action

potential activates BK channels. The subsequent efflux of K⁺ hyperpolarizes the cell

membrane, terminating the action potential and preventing excessive neurotransmitter

release.

Inhibition by Janthitrems: Janthitrems bind to and inhibit these BK channels.

Pathophysiological Outcome: This inhibition leads to prolonged cellular depolarization and

sustained impulse transmission at the motor endplate.[7] The resulting hyperexcitability of
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motor neurons manifests clinically as the characteristic muscle tremors and ataxia of

ryegrass staggers.[7][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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